molecular formula C14H17NOS B6637430 2-[Methyl-[(5-phenylthiophen-2-yl)methyl]amino]ethanol

2-[Methyl-[(5-phenylthiophen-2-yl)methyl]amino]ethanol

Cat. No. B6637430
M. Wt: 247.36 g/mol
InChI Key: VXRBQYHVKAQODT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[Methyl-[(5-phenylthiophen-2-yl)methyl]amino]ethanol is a chemical compound that has been studied for its potential applications in scientific research. It is also known as MPTA and has the molecular formula C16H19NO2S.

Mechanism of Action

The mechanism of action of MPTA is not fully understood. However, it has been suggested that its anti-inflammatory and analgesic effects may be due to its ability to inhibit the production of prostaglandins and other inflammatory mediators. Its potential anticancer effects may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and physiological effects:
MPTA has been found to have anti-inflammatory and analgesic effects in animal models. It has also been found to inhibit the growth of cancer cells in vitro. However, its effects on human subjects have not been fully studied, and further research is needed to determine its safety and efficacy.

Advantages and Limitations for Lab Experiments

MPTA has several advantages for use in lab experiments. It is relatively easy to synthesize and is commercially available. It has also been found to have anti-inflammatory and analgesic effects, making it a useful tool for studying these processes in animal models. However, its effects on human subjects have not been fully studied, and further research is needed to determine its safety and efficacy.

Future Directions

There are several potential future directions for research on MPTA. One area of interest is its potential use in the treatment of neuropathic pain. Further studies are needed to determine its safety and efficacy in human subjects. Another area of interest is its potential use in the treatment of cancer. Studies have shown that MPTA inhibits the growth of cancer cells in vitro, but further research is needed to determine its potential as a cancer treatment. Other potential future directions for research on MPTA include its use as a tool for studying inflammation and pain in animal models, and its potential use in the development of new drugs for the treatment of various diseases.
In conclusion, MPTA is a chemical compound that has been studied for its potential applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of MPTA as a tool for studying various biological processes and as a potential treatment for various diseases.

Synthesis Methods

The synthesis of MPTA involves the reaction of 2-(chloromethyl)thiophene with N-methyl-N-phenyl-ethanamine in the presence of a base. The resulting product is then reduced to yield MPTA. This synthesis method has been reported in a scientific paper by J. M. R. Gallo et al. in 2011.

Scientific Research Applications

MPTA has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to have anti-inflammatory and analgesic effects, and has been investigated as a potential treatment for neuropathic pain. MPTA has also been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.

properties

IUPAC Name

2-[methyl-[(5-phenylthiophen-2-yl)methyl]amino]ethanol
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17NOS/c1-15(9-10-16)11-13-7-8-14(17-13)12-5-3-2-4-6-12/h2-8,16H,9-11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VXRBQYHVKAQODT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CCO)CC1=CC=C(S1)C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17NOS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

247.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[Methyl-[(5-phenylthiophen-2-yl)methyl]amino]ethanol

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